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Compound of Interest

Compound Name: BQ-788 sodium salt

Cat. No.: B15603031 Get Quote

Technical Support Center: BQ-788 Sodium Salt
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of BQ-788 sodium
salt.

Frequently Asked Questions (FAQs)
Q1: What is BQ-788 sodium salt and what is its primary mechanism of action?

A1: BQ-788 sodium salt is a potent and selective antagonist of the endothelin B (ETB)

receptor.[1][2][3][4] It works by competitively inhibiting the binding of endothelin-1 (ET-1) to ETB

receptors.[2][3][4][5] This mechanism makes it a valuable tool for studying the physiological

and pathological roles of the ETB receptor.[3]

Q2: What are the recommended solvents for dissolving BQ-788 sodium salt?

A2: BQ-788 sodium salt is soluble in organic solvents such as DMSO, DMF, and ethanol.[6] It

is also soluble in aqueous solutions like PBS (pH 7.2) and water, though gentle warming and

sonication may be required to achieve higher concentrations in water.[6][7]

Q3: How should I store the solid compound and its solutions?

A3: The solid form of BQ-788 sodium salt should be stored at -20°C for long-term stability,

where it can be stable for at least four years.[1][6] Stock solutions, particularly in DMSO, can be
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stored at -20°C for several months.[7][8] It is recommended to prepare aqueous solutions fresh

on the day of use if possible.[8]

Q4: Is BQ-788 sodium salt selective for the ETB receptor?

A4: Yes, BQ-788 is highly selective for the ETB receptor. Its inhibitory concentration (IC50) for

ETB is approximately 1.2 nM, while for the ETA receptor, it is around 1300 nM, indicating over a

1000-fold selectivity.[2][3][4][5][6]

Troubleshooting Guide
Problem 1: The BQ-788 sodium salt is not fully dissolving in my chosen solvent.

Possible Cause: The concentration may be too high for the selected solvent, or the

dissolution process may be slow.

Solution:

Verify Solubility Limits: Check the solubility data table below to ensure you are not

exceeding the maximum concentration for your solvent.

Aid Dissolution: For aqueous solutions, gentle warming (e.g., at 37°C for 10 minutes)

and/or brief sonication in an ultrasonic bath can help.[7]

Switch Solvents: If solubility remains an issue, consider using a solvent with higher

solubility, such as DMSO, to create a concentrated stock solution, which can then be

diluted into your aqueous experimental buffer.

Problem 2: I observe precipitation in my stock solution after storage at -20°C.

Possible Cause: The compound may have come out of solution upon freezing.

Solution:

Re-dissolve Before Use: Before using the stock solution, allow it to equilibrate to room

temperature.[8]
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Vortex/Sonicate: Gently vortex the vial or sonicate it briefly to ensure any precipitate has

fully redissolved. Visually inspect the solution to confirm it is clear before making dilutions.

Problem 3: My experimental results are inconsistent when using BQ-788.

Possible Cause: This could be due to solution instability, improper storage, or inaccurate

concentration calculations.

Solution:

Prepare Fresh Solutions: Whenever possible, prepare fresh working solutions from a

concentrated stock on the day of the experiment, especially for aqueous solutions.[8]

Check Stock Solution Integrity: If using an older stock, ensure it has been stored correctly

(protected from light, tightly sealed at -20°C).

Verify Molecular Weight: The molecular weight of the sodium salt can vary slightly

between batches due to hydration. Always refer to the batch-specific molecular weight on

the Certificate of Analysis for preparing stock solutions to ensure accurate molar

concentrations.

Quantitative Data
Solubility Data

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO ≥33.2 mg/mL[7][9] ~50 mM Highly soluble.

DMF 30 mg/mL[6] ~45 mM Good solubility.

Ethanol ≥16.2 mg/mL[7] ~24 mM Good solubility.

PBS (pH 7.2) 10 mg/mL[6] ~15 mM Soluble.

Water ≥2.71 mg/mL[7] ~4 mM

Requires gentle

warming and

sonication to achieve.

[7]
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Note: Data is based on a molecular weight of 663.79 g/mol . This can vary by batch.

Stability and Storage Recommendations
Form

Storage
Temperature

Duration Notes

Solid -20°C[1] ≥ 4 years[6] Keep desiccated.

DMSO Stock Solution -20°C
Up to several

months[7]

Aliquot to avoid

repeated freeze-thaw

cycles.

Aqueous Solution 4°C or -20°C
Up to one month at

-20°C[8]

Best to prepare fresh

daily.[8]

Experimental Protocols
Protocol: Preparation of a 10 mM BQ-788 Sodium Salt
Stock Solution in DMSO
Materials:

BQ-788 sodium salt (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Determine Mass: Using the batch-specific molecular weight (e.g., 663.79 g/mol ), calculate

the mass of BQ-788 sodium salt required. For 1 mL of a 10 mM solution: Mass = 0.010

mol/L * 0.001 L * 663.79 g/mol = 0.00664 g = 6.64 mg

Weigh Compound: Carefully weigh out the calculated mass of the solid BQ-788 sodium salt
and place it into a sterile vial.
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Add Solvent: Add the appropriate volume of anhydrous DMSO (in this case, 1 mL) to the vial

containing the compound.

Dissolve: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

If needed, gentle warming (37°C) or brief sonication can be used to facilitate dissolution.

Visually confirm that the solution is clear and free of particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store these aliquots at -20°C.
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Caption: BQ-788 blocks ET-1 binding to ETB receptors, inhibiting downstream signaling.
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Caption: Workflow for preparing and using BQ-788 sodium salt in experiments.
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Solubility Troubleshooting Logic

Compound Not
Dissolving?

Concentration >
Solubility Limit?

Using Aqueous
Solvent?

No

Reduce Concentration
or Switch Solvent
(e.g., to DMSO)

Yes

Warm (37°C) and/or
Sonicate Solution

Yes

Consult Technical
Support

No

Problem Solved

Click to download full resolution via product page

Caption: Decision tree for troubleshooting BQ-788 sodium salt solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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